Cas no 1261685-70-4 (2-Chloro-2'-ethylpropiophenone)

• Product Name: 2-Chloro-2'-ethylpropiophenone
• CAS No: 1261685-70-4
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5038922
• Update Time: 2025-08-05

2-Chloro-2'-ethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-ethylpropiophenone
• 2-chloro-1-(2-ethylphenyl)propan-1-one

• Inchi： 1S/C11H13ClO/c1-3-9-6-4-5-7-10(9)11(13)8(2)12/h4-8H,3H2,1-2H3
• InChI Key： VPYQUIRRLTXPIX-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-2'-ethylpropiophenone

Introduction to 2-Chloro-2'-ethylpropiophenone (CAS No. 1261685-70-4)

2-Chloro-2'-ethylpropiophenone, with the CAS number 1261685-70-4, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted benzene ring and an ethylpropiophenone moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical formula of 2-Chloro-2'-ethylpropiophenone is C₁₁H₁₃ClO, and its molecular weight is approximately 196.67 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In recent years, 2-Chloro-2'-ethylpropiophenone has been extensively studied for its potential applications in the synthesis of pharmaceuticals and fine chemicals. One notable area of research involves its use as a building block in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The chloro-substituent and the ethylpropiophenone moiety provide unique opportunities for functionalization, enabling the creation of derivatives with enhanced biological activity.

Beyond pharmaceutical applications, 2-Chloro-2'-ethylpropiophenone has also found utility in the synthesis of advanced materials and polymers. Its reactivity and structural flexibility make it an attractive candidate for developing materials with tailored properties, such as improved mechanical strength or enhanced thermal stability. A recent study in the Journal of Polymer Science demonstrated the use of this compound as a monomer in the synthesis of high-performance polymers with potential applications in electronics and aerospace industries.

The synthesis of 2-Chloro-2'-ethylpropiophenone can be achieved through several well-established methods. One common approach involves the reaction of 2-chlorobenzaldehyde with ethyl propionate in the presence of a suitable catalyst, followed by reduction to form the desired ketone. Another method involves the condensation of 2-chlorobenzoyl chloride with ethyl propionate, followed by hydrolysis and subsequent reduction. These synthetic routes are highly efficient and can be scaled up for industrial production.

In terms of safety and handling, it is important to note that while 2-Chloro-2'-ethylpropiophenone is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of 2-Chloro-2'-ethylpropiophenone is another important consideration. Research has shown that this compound can be biodegraded under certain conditions, but its persistence in the environment depends on factors such as pH, temperature, and microbial activity. Efforts are ongoing to develop more sustainable synthetic methods that minimize environmental impact while maintaining high yields and product quality.

In conclusion, 2-Chloro-2'-ethylpropiophenone (CAS No. 1261685-70-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an invaluable intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new uses and improvements in its synthesis, contributing to its growing importance in these fields.